Cas no 786728-88-9 (2,4-dimethyl 5-(bromomethyl)-3-methyl-1H-pyrrole-2,4-dicarboxylate)

• Product Name: 2,4-dimethyl 5-(bromomethyl)-3-methyl-1H-pyrrole-2,4-dicarboxylate
• CAS No: 786728-88-9
• MF: C₁₀H₁₂BrNO₄
• MW: 290.110582351685
• CID: 3107482
• PubChem ID: 2492675
• Update Time: 2025-10-31

2,4-dimethyl 5-(bromomethyl)-3-methyl-1H-pyrrole-2,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• dimethyl 5-(bromomethyl)-3-methyl-1H-pyrrole-2,4-dicarboxylate
• 2,4-dimethyl 5-(bromomethyl)-3-methyl-1H-pyrrole-2,4-dicarboxylate
• SR-01000058259
• Z57028500
• 786728-88-9
• 2,4-DIMETHYL5-(BROMOMETHYL)-3-METHYL-1H-PYRROLE-2,4-DICARBOXYLATE
• CS-0288505
• SR-01000058259-1
• DTXSID501164616
• AKOS030698903
• EN300-10877

• Inchi： 1S/C10H12BrNO4/c1-5-7(9(13)15-2)6(4-11)12-8(5)10(14)16-3/h12H,4H2,1-3H3
• InChI Key： IXXORIZODPYQTB-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(=O)OC)C(C)=C(C(=O)OC)N1

Computed Properties

• Exact Mass: 288.99497Da
• Monoisotopic Mass: 288.99497Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 68.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives

Additional information on 2,4-dimethyl 5-(bromomethyl)-3-methyl-1H-pyrrole-2,4-dicarboxylate

Comprehensive Overview of 2,4-dimethyl 5-(bromomethyl)-3-methyl-1H-pyrrole-2,4-dicarboxylate (CAS No. 786728-88-9)

The compound 2,4-dimethyl 5-(bromomethyl)-3-methyl-1H-pyrrole-2,4-dicarboxylate (CAS No. 786728-88-9) is a highly specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrrole ring substituted with methyl and bromomethyl groups, makes it a valuable intermediate in the synthesis of complex heterocyclic compounds. Researchers and industries are increasingly interested in this compound due to its potential in developing novel drug candidates and crop protection agents.

One of the key reasons for the growing attention toward 2,4-dimethyl 5-(bromomethyl)-3-methyl-1H-pyrrole-2,4-dicarboxylate is its role in medicinal chemistry. The pyrrole scaffold is a common motif in many biologically active molecules, including antibiotics and anti-inflammatory drugs. The presence of a bromomethyl group further enhances its reactivity, allowing for selective modifications that can lead to the discovery of new therapeutic agents. Recent studies have explored its use in targeting enzyme inhibitors and receptor modulators, aligning with the current trend of personalized medicine and precision drug design.

In the field of agrochemicals, this compound has shown promise as a building block for pesticides and herbicides. The methyl and bromomethyl substitutions contribute to its stability and bioavailability, making it an attractive candidate for developing environmentally friendly crop protection solutions. With the global push toward sustainable agriculture, researchers are investigating how 2,4-dimethyl 5-(bromomethyl)-3-methyl-1H-pyrrole-2,4-dicarboxylate can be integrated into next-generation formulations that minimize ecological impact while maximizing efficacy.

From a synthetic chemistry perspective, the compound’s versatility is underscored by its ability to participate in various cross-coupling reactions and nucleophilic substitutions. These reactions are pivotal in constructing complex molecular architectures, which are often required in advanced material science and nanotechnology. The bromomethyl group, in particular, serves as a reactive handle for further functionalization, enabling the creation of tailored molecules for specific applications.

Another area of interest is the compound’s potential in fluorescence labeling and imaging probes. The pyrrole core can be modified to exhibit photophysical properties, making it useful in biomedical imaging and diagnostic tools. This aligns with the increasing demand for non-invasive diagnostic techniques and real-time monitoring of biological processes.

Safety and handling of 2,4-dimethyl 5-(bromomethyl)-3-methyl-1H-pyrrole-2,4-dicarboxylate are also critical considerations. While it is not classified as a hazardous material under standard regulations, proper laboratory practices should be followed to ensure safe usage. Researchers often inquire about its storage conditions, solubility, and stability, which are essential for optimizing experimental outcomes.

In summary, 2,4-dimethyl 5-(bromomethyl)-3-methyl-1H-pyrrole-2,4-dicarboxylate (CAS No. 786728-88-9) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity profile make it a valuable asset for researchers aiming to innovate in these fields. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biology.